5-chloro-7-cyanomethyl-1H-indole-2-carboxylic acid
Cat. No. B8525820
M. Wt: 234.64 g/mol
InChI Key: PLCUFDCXTCLQHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08202993B2
Procedure details
To a solution of 81 mg (0.3 mmol) of 5-chloro-7-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester in THF/EtOH/H2O (5 ml) at RT was added 39 mg of LiOH.H2O. The reaction mixture was stirred at 40° C. for three hours and then acidified with aqueous HCl 1M. The product was extracted with EtOAc and concentrated under vacuo to afford 71 mg (98%) of 5-chloro-7-cyanomethyl-1H-indole-2-carboxylic acid as a white solid. ES-MS m/e (%): 232.9 (M−H+).
Name
5-chloro-7-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester
Quantity
81 mg
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
39 mg
Type
reactant
Reaction Step One
Name
THF EtOH H2O
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
98%
Identifiers
|
REACTION_CXSMILES
|
C([O:3][C:4]([C:6]1[NH:7][C:8]2[C:13]([CH:14]=1)=[CH:12][C:11]([Cl:15])=[CH:10][C:9]=2[CH2:16][C:17]#[N:18])=[O:5])C.O[Li].O.Cl>C1COCC1.CCO.O>[Cl:15][C:11]1[CH:12]=[C:13]2[C:8](=[C:9]([CH2:16][C:17]#[N:18])[CH:10]=1)[NH:7][C:6]([C:4]([OH:5])=[O:3])=[CH:14]2 |f:1.2,4.5.6|
|
Inputs
Step One
|
Name
|
5-chloro-7-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester
|
|
Quantity
|
81 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C=1NC2=C(C=C(C=C2C1)Cl)CC#N
|
|
Name
|
LiOH.H2O
|
|
Quantity
|
39 mg
|
|
Type
|
reactant
|
|
Smiles
|
O[Li].O
|
|
Name
|
THF EtOH H2O
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1.CCO.O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
40 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at 40° C. for three hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The product was extracted with EtOAc
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under vacuo
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C2C=C(NC2=C(C1)CC#N)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 71 mg | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
